Cas no 71041-38-8 (2-Butenoic acid, 2-methyl-4-oxo-, ethyl ester, (2E)-)

• Product Name: 2-Butenoic acid, 2-methyl-4-oxo-, ethyl ester, (2E)-
• CAS No: 71041-38-8
• MF: C₇H₁₀O₃
• MW: 142.152502536774
• CID: 546206
• PubChem ID: 19773866
• Update Time: 2025-04-19

2-Butenoic acid, 2-methyl-4-oxo-, ethyl ester, (2E)- Chemical and Physical Properties

Names and Identifiers

• 2-Butenoic acid, 2-methyl-4-oxo-, ethyl ester, (2E)-
• SCHEMBL8872407
• 71041-38-8
• (E)-Ethyl 2-methyl-4-oxobut-2-enoate

• Inchi： 1S/C7H10O3/c1-3-10-7(9)6(2)4-5-8/h4-5H,3H2,1-2H3/b6-4+
• InChI Key： SHPFIKDJWFHYJR-GQCTYLIASA-N
• SMILES： O(C(/C(=C/C=O)/C)=O)CC

Computed Properties

• Exact Mass: 142.063
• Monoisotopic Mass: 142.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37